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HLB Values of Lanolin and Related Substances

The table below summarizes the HLB values found for lanolin and a closely related compound, which can

help estimate the value for POE (20) lanolin.

Substance
Required HLB for
O/W Emulsion

Required HLB for
W/O Emulsion

Source

Lanolin, Anhydrous 10 - 12 [1] [2] 8 [2]

Polyoxyethylene Lanolin Derivatives
(Example: Solulan 5, P.O.E.(5) Lanolin

Alcohol)

8 [3] Not specified

The term "POE" stands for Polyoxyethylene [4]. Adding a POE chain (e.g., POE 20) to lanolin introduces a

strong hydrophilic group, which would significantly increase the HLB value of the base lanolin.

How to Determine the HLB Value

Since a direct value is not available, here are two established approaches you can use.
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Experimental Determination

The required HLB of an oil or wax is typically determined empirically. The standard method involves:

Preparation: Creating a series of emulsions using the oil phase (in this case, POE (20) lanolin) with

blends of emulsifiers that provide a full range of known HLB values (e.g., from 1 to 20) [2] [3].
Evaluation: After a set period, the emulsions are inspected for stability. The emulsion that shows the

least phase separation is identified.
Result: The HLB value of the emulsifier blend that produced the most stable emulsion is considered

the required HLB for that particular oil [3].

The workflow for this determination can be summarized as follows:

Start Experimental HLB Determination

Prepare Emulsion Series
with Known HLB Emulsifier Blends

Evaluate Emulsion Stability
After Set Period

Identify Most Stable Emulsion

Required HLB = HLB of
Most Stable Blend

Click to download full resolution via product page

Calculation for Surfactant Blends
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If POE (20) lanolin is used as part of an emulsifier system, the overall HLB of a blend can be calculated.

This method is based on the additive property of HLB values.

The formula for a two-component blend is: HLBblend = [%A × HLBA] + [%B × HLBB]

%A and %B are the weight fractions (as decimals) of each surfactant in the blend.

HLBA and HLBB are the HLB values of the individual surfactants [2].

For a more complex mixture with multiple components, the formula expands: HLBmixture = (Fraction1 ×

HLB1) + (Fraction2 × HLB2) + ... + (Fractionn × HLBn) [2]

The calculation relationship is visualized below:

HLB of Surfactant A

×Fraction of A in Blend

HLB of Surfactant B ×

Fraction of B in Blend

HLB of Final Blend

Click to download full resolution via product page

Advice for Your Research

Based on the information gathered, here are the most practical steps you can take:

Consult Manufacturers: The most reliable source for the HLB value of a specific material like POE
(20) lanolin is the manufacturer's technical data sheet.

Use Estimation as a Guide: You can infer that POE (20) lanolin is a highly hydrophilic surfactant. Its
HLB value is likely significantly higher than the 10-12 of anhydrous lanolin, probably in the range of

other oil-in-water emulsifiers (typically HLB 7-19) [3].
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Perform Experiments: For definitive formulation work, conducting the empirical stability test is the

most accurate method to determine the required HLB for your specific system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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